2-hydroxy-2-methyl-S-(1-methyl-1H-pyrazol-4-yl)-3-(thiophen-3-yl)propane-1-sulfonamido

• IUPAC Name: N-(2-hydroxy-2-methyl-3-thiophen-3-ylpropyl)-1-methylpyrazole-4-sulfonamide
• InChI: InChI=1S/C12H17N3O3S2/c1-12(16,5-10-3-4-19-8-10)9-14-20(17,18)11-6-13-15(2)7-11/h3-4,6-8,14,16H,5,9H2,1-2H3
• InChI Key: IEQACPIHJJWGIQ-UHFFFAOYSA-N
• Canonical SMILES: CC(CC1=CSC=C1)(CNS(=O)(=O)C2=CN(N=C2)C)O
• Molecular Formula: C12H17N3O3S2
• Molecular Weight: 315.4 g/mol

Description

2-hydroxy-2-methyl-S-(1-methyl-1H-pyrazol-4-yl)-3-(thiophen-3-yl)propane-1-sulfonamido is a useful research compound. Its molecular formula is C12H17N3O3S2 and its molecular weight is 315.41. The purity is usually 95%.
The exact mass of the compound 2-hydroxy-2-methyl-S-(1-methyl-1H-pyrazol-4-yl)-3-(thiophen-3-yl)propane-1-sulfonamido is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as soluble. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality 2-hydroxy-2-methyl-S-(1-methyl-1H-pyrazol-4-yl)-3-(thiophen-3-yl)propane-1-sulfonamido suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-hydroxy-2-methyl-S-(1-methyl-1H-pyrazol-4-yl)-3-(thiophen-3-yl)propane-1-sulfonamido including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

X-ray Crystal Structure Analyses

Research on related compounds, such as bisphenol A and various benzene derivatives, involves X-ray crystal structure analysis to determine molecular structures and theoretical calculations to understand color characteristics and thermosensitivity. These studies highlight the importance of structural analysis in developing materials with specific physical and chemical properties (Okada, 1996).

Biocatalysis in Drug Metabolism

Biocatalytic systems are used for the preparation of mammalian metabolites of pharmaceutical compounds, demonstrating the role of microbial-based systems in drug development and analysis. This application is crucial for understanding the metabolism of drugs and developing analytical standards for clinical investigations (Zmijewski et al., 2006).

Green Chemistry Synthesis

The synthesis of pyrano[3,2-c]coumarins using Brønsted acidic ionic liquid catalysts under solvent-free conditions represents an environmentally friendly approach to producing biologically important compounds. Such methodologies emphasize the importance of green chemistry in synthesizing compounds with lower environmental impact (Mahato et al., 2017).

Functional Modification of Polymers

Studies on the modification of polyvinyl alcohol/acrylic acid hydrogels through amine compounds for enhanced swelling properties and thermal stability illustrate the application of chemical modification in developing materials with desired physical characteristics for medical applications (Aly & El-Mohdy, 2015).

Synthesis of Sulfobetaine-type Zwitterionic Gemini Surfactants

Research into the synthesis and properties of sulfobetaine-type zwitterionic gemini surfactants explores their potential for forming small micelles and their surface-active properties. Such studies contribute to the development of novel surfactants with applications in various industries (Yoshimura et al., 2006).